(5E)-5-{[5-(4-Fluorophenyl)furan-2-yl]methylidene}-1,3-thiazolidine-2,4-dione

• CAS No.: 328960-84-5
• Product Name: (5E)-5-{[5-(4-Fluorophenyl)furan-2-yl]methylidene}-1,3-thiazolidine-2,4-dione
• Molecular Formula: C14H8FNO3S
• Molecular Weight: 289.28 g/mol
• IUPAC Name: 5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
• Standard InChI: InChI=1S/C14H8FNO3S/c15-9-3-1-8(2-4-9)11-6-5-10(19-11)7-12-13(17)16-14(18)20-12/h1-7H,(H,16,17,18)
• Standard InChIKey: UFBTYTGRUBUUIL-KPKJPENVSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C/3\C(=O)NC(=O)S3)F
• SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C3C(=O)NC(=O)S3)F
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C3C(=O)NC(=O)S3)F
• Description: Phosphoinositide 3-kinase γ (PI3Kγ), expressed primarily in hematopoietic cells, plays several important roles in immunity. CAY10505 is a potent inhibitor of PI3K, selectively inhibiting the γ isoform (IC50 = 30 nM) better than the α, β, and δ isoforms (IC50 = 0.94, 20, and 20 μM, respectively). Tested against a panel of 80 other kinases, CAY10505 significantly inhibits only the unrelated casein kinase 2 (CK2, IC50 = 20 nM). It also inhibits the phosphorylation of the PI3K substrate PKB/Akt in mouse macrophages (IC50 = 228 nM). Oral administration of CAY10505 reduces neutrophil recruitment in mice to an extent that is comparable to that observed in PI3Kγ-deficient mice.
• Synonyms: 5-[[5-(4-fluorophenyl)-2-furanyl]methylene]-2,4-thiazolidinedione
• Reference: 1.Pomel, V.,Klicic, J.,Covini, D., et al. Furan-2-ylmethylene thiazolidinediones as novel, potent, and selective inhibitors of phosphoinositide 3-kinase γ. Journal of Medicinal Chemistry 49, 3857-3871 (2006).
• PubChem Compound: 2844288
• Last Modified: Nov 11 2021